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Compound of Interest

Compound Name: potassium;ethanethioate
Cat. No.: B7822661
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for potassium
ethanethioate (CAS Number: 10387-40-3). The information presented herein is intended to
support research and development activities by providing detailed spectral characterization,
experimental protocols, and relevant chemical workflows.

Chemical Identity and Properties

Potassium ethanethioate, also known as potassium thioacetate, is an organosulfur salt with the
chemical formula C2HsKOS. It is a white, water-soluble solid commonly employed in organic
synthesis as a reagent for the introduction of thiol groups.[1]
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Property Value

CAS Number 10387-40-3

Molecular Formula C2Hs3KOS

Molecular Weight 114.21 g/mol [1]

Appearance White to light brown crystalline solid[2]
Solubility Soluble in water[1]

Structure CHsCOSK

Spectral Data Summary

The following tables summarize the key spectral data for potassium ethanethioate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy of potassium ethanethioate is typically performed in deuterium oxide (D20)
due to its solubility. The spectra are relatively simple, reflecting the straightforward structure of
the ethanethioate anion.

Table 1: *H NMR Spectral Data

Chemical Shift () Multiplicity Assighment

~2.4 ppm Singlet CHs

Note: The chemical shift for the methyl protons of the analogous sodium thioacetate is reported
in the range of 2.3-2.5 ppm.[2]

Table 2: 13C NMR Spectral Data

Chemical Shift () Assighment
~200-210 ppm C=0 (Thioester Carbonyl)
~30-40 ppm CHs
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Note: Specific shifts for potassium ethanethioate are not readily available, but these ranges are
characteristic for thioester carbonyl and methyl carbons, respectively.

Infrared (IR) Spectroscopy

The IR spectrum of solid potassium ethanethioate provides key information about its functional
groups, particularly the carbonyl and carbon-sulfur bonds.

Table 3: Key IR Absorption Bands

Wavenumber (cm~?) Intensity Assignment

C=0 Stretch (Thioester

~1680 cm~1 Strong Carbony)[2]
~1350-1450 cm~1 Medium CHs Bend
~950-1100 cm™1 Medium C-C Stretch
~650 cm~! Medium-Weak C-S Stretch[2]

Mass Spectrometry (MS)

As a salt, potassium ethanethioate is not directly analyzed by conventional electron ionization
mass spectrometry. Instead, its thioacetate esters (R-S-C(=0)CHs), which are common
synthetic products, are readily characterized by MS. The primary fragmentation pattern of
interest is the alpha-cleavage of the carbon-sulfur bond, leading to the formation of a
characteristic acylium ion.

Table 4: Expected Mass Spectrometry Fragmentation for Thioacetate Esters

m/z Value lon Fragmentation Pathway

Alpha-cleavage of the C-S

43 [CHsCOJ*
bond

Experimental Protocols
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Detailed methodologies are crucial for the accurate and reproducible acquisition of spectral
data.

NMR Spectroscopy Protocol (*H and *3C)

o Sample Preparation: Dissolve approximately 5-10 mg of potassium ethanethioate in 0.6-0.7
mL of deuterium oxide (D20). Ensure the sample is fully dissolved.

 Instrumentation: Utilize a standard NMR spectrometer (e.g., 300 MHz or higher).
e Acquisition Parameters:

o H NMR: Acquire the spectrum using a standard single-pulse sequence. Typically, 8-16
scans are sufficient.

o 13C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger
number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance
of 13C.

o Reference: Chemical shifts can be referenced to the residual HDO signal in the *H NMR
spectrum or an external standard.

IR Spectroscopy Protocol (Solid State)

The thin solid film or KBr pellet methods are suitable for obtaining a high-quality IR spectrum of
potassium ethanethioate.

Thin Solid Film Method:

Sample Preparation: Dissolve a small amount (a few milligrams) of potassium ethanethioate
in a suitable volatile solvent in which it is soluble (e.g., water or methanol).

» Film Deposition: Place a drop of the solution onto a salt plate (e.g., KBr or NacCl).

o Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin film of the
solid sample on the plate.

o Data Acquisition: Place the plate in the spectrometer and acquire the spectrum.
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Potassium Bromide (KBr) Pellet Method:

o Sample Grinding: Grind a small amount (1-2 mg) of potassium ethanethioate with
approximately 100-200 mg of dry KBr powder using an agate mortar and pestle. The mixture
should be a fine, homogeneous powder.

» Pellet Pressing: Transfer the powder to a pellet press and apply pressure to form a thin,
transparent or translucent pellet.

o Data Acquisition: Place the pellet in a sample holder in the spectrometer and acquire the

spectrum.

Chemical Workflows and Logical Relationships

Potassium ethanethioate is a key reagent in synthetic chemistry. The following diagrams,
generated using the DOT language, illustrate its synthesis and its primary application in the
formation of thiols.

Synthesis of Potassium Ethanethioate
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Synthesis of Potassium Ethanethioate.
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Application in Thiol Synthesis

Potassium Ethanethioate Alkyl Halide
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General workflow for thiol synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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